1-(2,3-dihydro-1H-inden-2-yl)propan-1-one
Overview
Description
1-(2,3-dihydro-1H-inden-2-yl)propan-1-one is an organic compound with the molecular formula C12H14O. It is a derivative of indanone, characterized by the presence of a propanone group attached to the indane ring system.
Preparation Methods
Synthetic Routes and Reaction Conditions
1-(2,3-dihydro-1H-inden-2-yl)propan-1-one can be synthesized through several methods. One common approach involves the Friedel-Crafts acylation of indan with propionyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction typically proceeds under anhydrous conditions and requires careful control of temperature to avoid side reactions .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the process. Additionally, purification steps such as distillation or recrystallization are employed to obtain the compound in high purity .
Chemical Reactions Analysis
Types of Reactions
1-(2,3-dihydro-1H-inden-2-yl)propan-1-one undergoes various chemical reactions, including:
Common Reagents and Conditions
Oxidation: Chromium trioxide in acetic acid at 35-40°C.
Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.
Substitution: Various electrophiles in the presence of a Lewis acid catalyst.
Major Products
Oxidation: Carboxylic acids.
Reduction: Alcohols.
Substitution: Functionalized indanone derivatives.
Scientific Research Applications
1-(2,3-dihydro-1H-inden-2-yl)propan-1-one has several scientific research applications:
Mechanism of Action
The mechanism of action of 1-(2,3-dihydro-1H-inden-2-yl)propan-1-one depends on its specific application. In biological systems, it may interact with various molecular targets, including enzymes and receptors, to exert its effects. The exact pathways involved can vary based on the functional groups present and the specific biological context .
Comparison with Similar Compounds
Similar Compounds
1H-Inden-1-one, 2,3-dihydro-: Similar structure but lacks the propanone group.
1H-Indene, 2,3-dihydro-1,1,2,3,3-pentamethyl-: Contains additional methyl groups, altering its chemical properties.
Properties
CAS No. |
33982-87-5 |
|---|---|
Molecular Formula |
C12H14O |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
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